Cas no 77177-24-3 ((1-Heptyl-1H-1,2,3-triazol-4-yl)methanol)
77177-24-3 structure
Product Name:(1-Heptyl-1H-1,2,3-triazol-4-yl)methanol
CAS No:77177-24-3
MF:C10H19N3O
MW:197.277362108231
CID:2801718
PubChem ID:12654355
Update Time:2025-04-21
(1-Heptyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
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- (1-Heptyl-1H-1,2,3-triazol-4-yl)methanol
- 77177-24-3
- DTXSID50505833
- AKOS011689315
-
- Inchi: 1S/C10H19N3O/c1-2-3-4-5-6-7-13-8-10(9-14)11-12-13/h8,14H,2-7,9H2,1H3
- InChI Key: PRZSQBMDQIOHLF-UHFFFAOYSA-N
- SMILES: OCC1=CN(CCCCCCC)N=N1
Computed Properties
- Exact Mass: 197.152812238Da
- Monoisotopic Mass: 197.152812238Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.9Ų
(1-Heptyl-1H-1,2,3-triazol-4-yl)methanol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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